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Compound of Interest

Compound Name: 5-Methyl-1H-indazol-4-ol

CAS No.: 1360968-74-6

Cat. No.: B1437451

Get Quote

Executive Summary: The Scaffold Advantage
5-Methyl-1H-indazol-4-ol represents a privileged substructure in medicinal chemistry. Unlike

its unsubstituted analog (1H-indazol-4-ol) or its positional isomers (e.g., 5-hydroxy-4-methyl),

this specific arrangement offers a unique balance of electronic donation and steric occlusion.

The 4-Hydroxyl Group: Acts as a critical hydrogen bond donor/acceptor, often mimicking the

phenol moiety of tyrosine in kinase hinge-binding regions.

The 5-Methyl Group: Provides a hydrophobic anchor and, crucially, blocks the C5 position

from metabolic oxidation (a common clearance route for phenols), thereby enhancing in vivo

half-life compared to non-methylated variants.

Chemical Architecture & Isomer Landscape
To understand the bioactivity, one must first define the isomeric landscape. The bioactivity

differences stem from the ability of the molecule to adopt specific tautomeric states and fit into

protein pockets.
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Tautomeric Equilibrium (1H vs 2H)
Indazoles exist in a dynamic equilibrium between 1H- and 2H- tautomers.[1] For 5-Methyl-1H-
indazol-4-ol:

1H-form (Benzenoid): Thermodynamically favored in solution and solid state (approx. 2–4

kcal/mol more stable).[1]

2H-form (Quinonoid): Often the active binding species in specific enzymatic pockets where

N2 is required as a hydrogen bond acceptor.

Positional Isomers
The primary comparators for bioactivity are:

Isomer A (Target): 5-Methyl-1H-indazol-4-ol (4-OH, 5-Me)

Isomer B: 4-Methyl-1H-indazol-5-ol (5-OH, 4-Me)

Isomer C: 6-Methyl-1H-indazol-4-ol (4-OH, 6-Me)

Visualization: Tautomerism & Isomer Logic
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Caption: Structural relationship showing the stability of the 1H-tautomer and the divergence in

bioactivity driven by substituent positioning.

Comparative Bioactivity Analysis
This section synthesizes data regarding the scaffold's performance in Kinase Inhibition (e.g.,

VEGFR, Rho Kinase) and GPCR modulation (e.g., CCR4 antagonists), where indazoles are

frequent pharmacophores.

Performance Matrix
The following table contrasts the 5-Methyl-4-ol scaffold against its isomers based on Structure-

Activity Relationship (SAR) principles derived from indazole drug discovery campaigns.

Feature
5-Methyl-1H-indazol-

4-ol (Target)
4-Methyl-1H-indazol-

5-ol (Isomer B)
1H-Indazol-4-ol

(Unsubstituted)

H-Bond Donor

4-OH: Optimal vector

for interaction with

hinge region Glu/Asp

residues.

5-OH: Vector shifted

by ~30°; often loses

key hinge H-bonds.

4-OH: Good binding,

but lower lipophilicity.

Metabolic Stability

High: C5-methyl

blocks Phase I

oxidation

(hydroxylation) at the

para-position relative

to N1.

Moderate: C4-methyl

is less effective at

blocking oxidation at

the exposed C6/C7

positions.

Low: C5 and C7 are

highly susceptible to

CYP450 oxidation.

Steric Fit

Compact: 5-Me fits

into small hydrophobic

sub-pockets (e.g.,

Gatekeeper regions).

Clash Prone: 4-Me

often clashes with the

"roof" of the ATP

binding pocket.

Neutral: No steric

clash, but lacks

hydrophobic affinity

gains.

Electronic Effect

Electron Rich: Methyl

(+I effect) increases

pKa of 4-OH,

strengthening H-

bonds.

Similar: But geometry

dictates potency.

Baseline: Weaker H-

bond donor than

methylated variants.
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Mechanistic Insight: The "C4-Hydroxyl" Switch
In the context of CCR4 antagonists, research indicates that substituents at the C4 position

(specifically methoxy or hydroxyl) are critical for potency.[2]

Observation: The 4-OH group can form an intramolecular hydrogen bond with the N-H of a

neighboring amide or sulfonamide linker (common in drug design), locking the molecule into

a bioactive conformation.

Isomer Failure: Moving the hydroxyl to C5 (Isomer B) breaks this intramolecular lock,

resulting in a "floppy" molecule with a higher entropic penalty upon binding, often increasing

IC50 values by 10–100 fold.

Experimental Protocols
To validate the bioactivity of this scaffold, the following self-validating protocols are

recommended. These focus on establishing the intrinsic potency (biochemical assay) and

cellular stability.

Protocol A: Competitive Kinase Binding Assay (FRET-
based)
Objective: Determine the affinity (Kd) of 5-Methyl-1H-indazol-4-ol derivatives against a panel

of kinases (e.g., VEGFR2).

Reagent Prep: Dissolve compound in 100% DMSO to 10 mM. Prepare 3-fold serial dilutions

in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

Tracer Mix: Prepare a solution containing the Europium-labeled anti-tag antibody and the

AlexaFluor-labeled tracer (kinase specific).

Incubation:

Add 5 µL of compound solution to a 384-well white low-volume plate.

Add 5 µL of Kinase/Antibody/Tracer mix.

Control 1 (Min Signal): No kinase (buffer only).
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Control 2 (Max Signal): Kinase + DMSO (no inhibitor).

Equilibrium: Incubate at Room Temperature (RT) for 60 minutes.

Detection: Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a multimode

reader (Ex: 340 nm, Em: 615 nm/665 nm).

Validation: The Z-factor must be > 0.5. Calculate IC50 using a 4-parameter logistic fit.

Protocol B: Metabolic Stability (Microsomal Stability
Assay)
Objective: Verify the hypothesis that the 5-methyl group protects against oxidation.[3]

System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.

Reaction:

Pre-incubate HLM with 1 µM test compound (5-Methyl-1H-indazol-4-ol vs. Unsubstituted

Indazol-4-ol) in phosphate buffer (pH 7.4) for 5 min at 37°C.

Start: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 min into 200 µL ice-cold acetonitrile

(containing internal standard).

Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope

gives

.

Success Criteria: The 5-methyl variant should show a

at least 1.5x longer than the unsubstituted analog.

Visualizing the Signaling & SAR Pathway
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The following diagram illustrates the decision-making process when selecting the 5-Methyl-1H-
indazol-4-ol scaffold for a kinase inhibitor project.
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Choose Substitution Pattern

4-OH Substitution
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Click to download full resolution via product page

Caption: SAR decision tree highlighting why the 5-methyl-4-hydroxy pattern is preferred for

potency and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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